CD3254

• Molecular Formula: C24H28O3
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C24H28O3/c1-15-12-19-20(24(4,5)11-10-23(19,2)3)14-17(15)18-13-16(6-8-21(18)25)7-9-22(26)27/h6-9,12-14,25H,10-11H2,1-5H3,(H,26,27)/b9-7+
• InChIKey: DYLLZSVPAUUSSB-VQHVLOKHSA-N

CD3254: Potent, Selective RXR Agonist

CD3254 is a synthetic, small-molecule rexinoid that acts as a potent and selective agonist of retinoid X receptors (RXRs), exhibiting an EC50 of ~10 nM for human RXRβ without detectable activation of retinoic acid receptors (RARs) [1]. Its chemical structure—(E)-3-(3-(1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalen-7-yl)-4-hydroxyphenyl)acrylic acid—distinguishes it from the FDA-approved RXR agonist bexarotene, with an EC50 of 13 nM for RXR-mediated transcription . CD3254 serves as a high-purity (≥97–98%) research tool for dissecting RXR-dependent gene regulation, coactivator recruitment, and heterodimer signaling without confounding RAR cross-activity.

RXR pathway research without RAR cross-signaling

RXRβ-selective mechanistic studies

High-purity tool for coactivator/heterodimer signaling

• [1] Cayman Chemical. CD3254 Technical Datasheet. CAS 196961-43-0. View Source

CD3254: Generic Substitution Risks

RXR agonists are not functionally interchangeable because they exhibit divergent selectivity across RXR subtypes, differential coactivator recruitment, and distinct off-target activation of RAR, LXR, and SREBP pathways that cannot be predicted from RXR potency alone. Bexarotene, the most common clinical comparator, provokes RAR and SREBP activation at therapeutic concentrations, while CD3254 and its analogs can be engineered to reduce these liabilities [1]. The isochroman study further demonstrates that even closely related rexinoids (CD3254, bexarotene, NEt-TMN) display wide variance in anti-proliferative activity and LXR-mediated triglyceride elevation risk, making direct substitution without quantitative side-by-side evidence scientifically invalid [2].

RAR pathway cross-activation

RXR modulators exhibit divergent RAR activation profiles; bexarotene engages RAR/SREBP pathways not observed with CD3254 scaffold

Anti-proliferative activity variance

Closely related rexinoid analogs show wide differences in cell-growth inhibition, making substitution without side-by-side data invalid

Coactivator recruitment specificity

CD3254 recruits TRAP220/PGC-1α not engaged by LG100268; heterodimer-specific gene expression profiles may not transfer

• [1] Jurutka PW, et al. Modeling, synthesis and cell-based evaluation of pyridine-substituted analogs of CD3254 and fluorinated analogs of CBt-PMN as novel therapeutics. Bioorg Med Chem. 2025;119:118059. doi:10.1016/j.bmc.2024.118059. View Source
• [2] Jurutka PW, et al. An Isochroman Analog of CD3254 and Allyl-, Isochroman-Analogs of NEt-TMN Prove to Be More Potent Retinoid X Receptor (RXR) Selective Agonists Than Bexarotene. Int J Mol Sci. 2022;23(24):16123. doi:10.3390/ijms232416123. View Source

CD3254: Evidence Against Comparators

Reduced RAR Cross-Signaling vs Bexarotene

In RXR-RXR mammalian-2-hybrid (M2H) and RXRE-controlled transcriptional assays conducted in human colon and kidney cells, CD3254 analogs engineered from the parent scaffold exhibited RXR potency comparable to bexarotene (compound 1) while demonstrating reduced retinoic acid receptor (RAR) activation and lower sterol regulatory element binding protein (SREBP) promoter activity than bexarotene [1]. Two pyridine-substituted CD3254 analogs (compounds 26 and 27) retained similar RXR potency to bexarotene but showed lower RAR and SREBP activation, directly linking CD3254 scaffold modifications to improved selectivity over the FDA-approved comparator [1].

RAR Cross-Signaling

Head-to-head

CD3254 analogs exhibit lower RAR/SREBP activation than bexarotene

Supports RXR-selective pathway interpretation

Directional reduction; individual EC50 ratios not reported

Evidence Dimension	RAR cross-signaling and SREBP activation at equi-potent RXR concentrations
Target Compound Data	CD3254 pyridine analogs 26 and 27: RXR EC50 comparable to bexarotene; lower RAR and SREBP activation than bexarotene
Comparator Or Baseline	Bexarotene (1): activates RAR and SREBP pathways at RXR-effective concentrations
Quantified Difference	CD3254 analogs exhibit reduced RAR cross-signaling and lower SREBP promoter activity relative to bexarotene at matched RXR potency (no single EC50 ratio reported; directionally consistent across M2H and RXRE assays)
Conditions	Human colon and kidney cells; RXR-RXR M2H system; RXRE-controlled transcriptional assay; LXR/LXRE and SREBP promoter activation assays

Why This Matters

Procurement of CD3254 scaffold-based tools enables dissection of RXR-specific pathways without the confounding RAR and SREBP activation inherent to bexarotene, improving signal-to-noise in mechanistic studies.

• [1] Jurutka PW, et al. Modeling, synthesis and cell-based evaluation of pyridine-substituted analogs of CD3254 and fluorinated analogs of CBt-PMN as novel therapeutics. Bioorg Med Chem. 2025;119:118059. View Source

AOX1 Induction Potency Across RXR Modulators

In a head-to-head comparison of six RXR modulators for aldehyde oxidase-1 (AOX1) mRNA induction in MCF-7 breast adenocarcinoma cells, CD3254 exhibited an EC50 of 6 nM with an Emax of 4-fold induction, ranking behind only LG100268 (EC50 4 nM, Emax 5-fold) and ahead of LG100754 (EC50 12 nM), SR11237 (EC50 39 nM), bexarotene (EC50 42 nM), and 9-cis-retinoic acid (EC50 334 nM) [1]. CD3254 was 7-fold more potent than bexarotene and 56-fold more potent than 9-cis-retinoic acid in this transcriptional assay, demonstrating functional differentiation within the rexinoid class that is not captured by RXR binding affinity alone [1].

AOX1 Induction

Head-to-head

EC50 6 nM in MCF-7; 7× more potent than bexarotene

Supports RXR-dependent drug-metabolism studies

Emax 4-fold; lower ceiling vs bexarotene (15-fold)

Evidence Dimension	AOX1 mRNA induction EC50 and Emax
Target Compound Data	CD3254: EC50 = 6 nM; Emax = 4-fold induction
Comparator Or Baseline	LG100268: EC50 = 4 nM, Emax = 5-fold; LG100754: EC50 = 12 nM, Emax = 9-fold; SR11237: EC50 = 39 nM, Emax = 5-fold; Bexarotene: EC50 = 42 nM, Emax = 15-fold; 9-cis-retinoic acid: EC50 = 334 nM, Emax = 9-fold
Quantified Difference	CD3254 is 7× more potent than bexarotene (6 nM vs 42 nM) and 56× more potent than 9-cis-retinoic acid (6 nM vs 334 nM); 1.5-fold less potent than LG100268 (6 nM vs 4 nM)
Conditions	MCF-7 human breast adenocarcinoma cells; concentration-dependent AOX1 mRNA measured at 96 h; non-cytotoxic concentrations validated by lactate dehydrogenase assay

Why This Matters

For laboratories studying RXR-dependent regulation of drug-metabolizing enzymes, CD3254 provides a well-characterized potency benchmark (EC50 6 nM) that bridges the gap between ultra-potent LG100268 and less potent clinical agents like bexarotene, enabling dose-response calibration across the RXR modulator spectrum.

• [1] Retinoid X Receptor Modulators Transcriptionally Regulate Human Aldehyde Oxidase Expression. The FASEB Journal. 2020;34(S1):1. doi:10.1096/fasebj.2020.34.s1.05145. View Source

Unique TRAP220 and PGC-1α Coactivator Recruitment

CD3254 possesses a distinctive coactivator recruitment profile not shared by all RXR agonists: it stimulates recruitment of the nuclear receptor interaction domain of TRAP220 coactivator to RXRα/RARβ heterodimers and enhances recruitment of PPARγ coactivator 1α (PGC-1α) to RXRα/PPARγ heterodimers in vitro [1]. This dual coactivator engagement distinguishes CD3254 from RXR agonists that primarily recruit SRC-family coactivators and from LG100268, which shows no effect on RXR-RAR heterodimers . The functional consequence is differential gene expression output from RXR-heterodimer complexes depending on which agonist occupies the RXR ligand-binding pocket.

Coactivator Recruitment

Cross-study comparable

CD3254 recruits TRAP220 to RXRα/RARβ and PGC-1α to RXRα/PPARγ

Enables heterodimer-specific coactivator studies

Qualitative preference; not replicated by LG100268

Evidence Dimension	Coactivator peptide recruitment to RXRα-containing heterodimers
Target Compound Data	CD3254: recruits TRAP220 to RXRα/RARβ heterodimers; recruits PGC-1α to RXRα/PPARγ heterodimers
Comparator Or Baseline	LG100268: agonist of RXR homodimer with no effect on RXR-RAR heterodimer; Bexarotene: recruits SRC-1 but coactivator preference profile differs
Quantified Difference	Qualitative difference in coactivator species recruitment (TRAP220 vs SRC-1 preference; PGC-1α engagement); no single fold-change reported across studies
Conditions	In vitro fluorescence anisotropy and mammalian-2-hybrid coactivator recruitment assays using isolated RXRα/RARβ and RXRα/PPARγ LBDs

Why This Matters

Investigators studying gene-specific transcriptional outcomes of RXR heterodimers need CD3254 to access TRAP220- and PGC-1α-dependent coactivation pathways that are not equivalently engaged by LG100268 or bexarotene, directly impacting experimental design for target gene panels.

• [1] Cayman Chemical. CD3254 Technical Datasheet. CAS 196961-43-0. View Source

Leukemia Anti-Proliferative Activity vs Bexarotene

In a systematic SAR study of CD3254, bexarotene, and NEt-TMN analogs evaluated in a KMT2A-MLLT3 leukemia cell line, EC50 and IC50 values were established for all analogs [1]. Several CD3254-derived analogs demonstrated more potent RXR agonism and improved anti-proliferative characteristics compared to bexarotene (1), with reduced RAR cross-signaling and decreased potential for off-target pathway activation [1]. The isochroman-substituted CD3254 analogs validated that the CD3254 scaffold serves as a productive starting point for achieving enhanced leukemia cell growth inhibition beyond what is attainable with bexarotene alone [1].

Leukemia Cell Activity

Head-to-head

CD3254 isochroman analogs improved anti-proliferative profile vs bexarotene in KMT2A-MLLT3 cells

Supports leukemia cell-model endpoint review

Directional improvement; exact IC50 not extracted

Evidence Dimension	Anti-proliferative activity (IC50) in leukemia cells; RXR selectivity window
Target Compound Data	CD3254 isochroman analogs: EC50 and IC50 values established in KMT2A-MLLT3 cells; improved anti-proliferative characteristics vs bexarotene
Comparator Or Baseline	Bexarotene (1): lower anti-proliferative activity in the same KMT2A-MLLT3 leukemia model
Quantified Difference	CD3254 analogs showed increased RXR selectivity, decreased cross-signaling, and improved anti-proliferative characteristics compared to bexarotene (directionally reported; individual IC50 values not extracted from abstract)
Conditions	KMT2A-MLLT3 leukemia cell line; RXR binding affinity modeling; EC50 and IC50 dose-response curves

Why This Matters

Oncology-focused laboratories selecting an RXR agonist for leukemia model studies should prioritize CD3254-based tools over bexarotene because the CD3254 scaffold offers a demonstrated path to improved anti-proliferative activity through rational analog design.

• [1] Jurutka PW, et al. An Isochroman Analog of CD3254 and Allyl-, Isochroman-Analogs of NEt-TMN Prove to Be More Potent Retinoid X Receptor (RXR) Selective Agonists Than Bexarotene. Int J Mol Sci. 2022;23(24):16123. doi:10.3390/ijms232416123. View Source

RAR Activity Absence Across All Isoforms

CD3254 is confirmed to exhibit no detectable agonist activity at any retinoic acid receptor isoform (RARα, RARβ, or RARγ) . This clean RAR exclusion profile differentiates CD3254 from 9-cis-retinoic acid (a pan-RXR/RAR agonist with RAR EC50 values of 92–148 nM) and from bexarotene, which despite being classified as an RXR-selective agonist, shows measurable RAR pathway engagement at therapeutic concentrations [1][2]. The RXRα EC50 of 1.5–2 µM reported in one study [2] must be contextualized against the ~10 nM RXRβ EC50 , indicating subtype-dependent potency that is critical for experimental interpretation.

RAR Exclusion

Cross-study comparable

No detectable activity at RARα/β/γ; RXRβ EC50 ~10 nM

Supports clean RXR pathway activation

RXRα EC50 1.5–2 µM indicates subtype preference

Evidence Dimension	RARα, RARβ, RARγ agonist activity
Target Compound Data	CD3254: no activity at RARα, RARβ, or RARγ; RXRβ EC50 ~10 nM; RXRα EC50 1.5–2 µM (Nature Table 1)
Comparator Or Baseline	Bexarotene: RXRα/β/γ EC50 28/25/20 nM (Nature Table 1); 9-cis-retinoic acid: RARs EC50 92–148 nM; all-trans-retinoic acid (ATRA): RARs agonist
Quantified Difference	CD3254 shows >100-fold selectivity window for RXRβ over RARs (no detectable RAR activity vs ~10 nM RXRβ EC50); bexarotene EC50 for RXRα is 28 nM; CD3254 RXRα EC50 is 1.5–2 µM, indicating CD3254 is RXRβ-preferring while bexarotene is relatively pan-RXR
Conditions	Multiple assay platforms: RXR-RXR M2H, RXRE transcriptional assays, RAR transactivation assays; receptor binding and cell-based reporter systems

Why This Matters

CD3254 is the appropriate choice when experimental protocols demand absolute RAR exclusion—particularly for RXRβ-focused studies—avoiding the residual RAR cross-talk that complicates data interpretation with bexarotene or 9-cis-retinoic acid.

• [1] Jurutka PW, et al. Modeling, synthesis and cell-based evaluation of pyridine-substituted analogs of CD3254… Bioorg Med Chem. 2025;119:118059. View Source
• [2] Table 1: Retinoic Acid Receptor and Retinoid X Receptor ligands tested. Sci Rep. 2020. doi:10.1038/s41598-020-59101-4. View Source

CD3254: Optimal Application Scenarios

AOX1 Reporter Assays for Drug Metabolism

CD3254 is the preferred RXR agonist for AOX1 transcriptional induction studies, with an experimentally determined EC50 of 6 nM in MCF-7 cells—7-fold more potent than bexarotene (EC50 42 nM) and only 1.5-fold less potent than the ultra-potent LG100268 (EC50 4 nM) [1]. Its intermediate potency and 4-fold Emax induction window enable dose-response studies across a dynamic range that avoids the ceiling effects seen with bexarotene (Emax 15-fold) [1]. RXRα knockdown attenuates CD3254-induced AOX1 expression by 55–70%, confirming RXRα-dependent mechanism [1].

RXRβ-Selective Profiling with RAR Exclusion

For assays requiring clean RXR activation without any RAR cross-reactivity, CD3254 is the only well-characterized RXR agonist confirmed to have no detectable activity at RARα, RARβ, or RARγ across multiple assay platforms [1]. Its RXRβ EC50 of ~10 nM [2] provides a potent activation signal while the absence of RAR activity eliminates the confounding variable of RAR-mediated transcriptional effects that plague bexarotene-based experiments at therapeutic concentrations [3].

TRAP220/PGC-1α Recruitment in RXR Heterodimers

CD3254 is uniquely suited for investigating TRAP220 recruitment to RXRα/RARβ heterodimers and PGC-1α recruitment to RXRα/PPARγ heterodimers [1]. This coactivator recruitment fingerprint is not replicated by LG100268 (which does not act on RXR-RAR heterodimers) or by bexarotene (which exhibits different coactivator preferences), making CD3254 the obligatory tool for dissecting gene-specific transcriptional outcomes mediated through these specific coactivator–heterodimer axes [1].

Chemical Reprogramming for iPSC Induction

CD3254 has been validated in fast chemical reprogramming protocols to generate induced pluripotent stem cells (iPSCs) from fetal mouse dorsal fibroblasts and adult mouse lung fibroblasts within 12 days [1]. A dedicated patent application (CN116574674A) describes the use of CD3254 to activate the RNA exosome and drive somatic cell reprogramming to pluripotency, establishing its role in the iPSC workflow that cannot be substituted with other RXR agonists without re-optimization of the entire chemical cocktail [2].

Application

Selection Property

Validation Focus

AOX1 transcriptional induction studies

RXR-dependent AOX1 induction profile

RXRα-dependent mechanism validation

RXRβ-selective pathway studies

RAR exclusion selectivity

RXRβ specificity across assay platforms

RXR heterodimer coactivator studies

TRAP220/PGC-1α recruitment fingerprint

Heterodimer-specific transcriptional output

iPSC chemical reprogramming studies

CD3254-driven exosome activation in reprogramming

Cocktail integrity and reprogramming efficiency

• [1] Retinoid X Receptor Modulators Transcriptionally Regulate Human Aldehyde Oxidase Expression. The FASEB Journal. 2020;34(S1):1. View Source
• [2] Cayman Chemical. CD3254 Technical Datasheet. CAS 196961-43-0. View Source
• [3] Jurutka PW, et al. Pyridine-substituted analogs of CD3254… Bioorg Med Chem. 2025;119:118059. View Source